Cas no 1803598-25-5 (4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine hydrochloride)

• Product Name: 4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine hydrochloride
• CAS No: 1803598-25-5
• MDL: MFCD28714766
• CID: 4617198
• PubChem ID: 136983611
• Update Time: 2025-05-21

4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine hydrochloride

• MDL： MFCD28714766

Additional information on 4H,5H,6H,7H-1,2,3,4tetrazolo1,5-apyrimidine hydrochloride

4H,5H,6H,7H-1,2,3,4-Tetrazolo[1,5-a]Pyrimidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1803598-25-5, commonly referred to as 4H,5H,6H,7H-1,2,3,4-tetrazolo[1,5-a]pyrimidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its unique tetrazolo-pyrimidine framework and hydrochloride salt form.

Tetrazolo[1,5-a]pyrimidine is a bicyclic structure consisting of a pyrimidine ring fused with a tetrazole ring. The numbering of the atoms in this structure follows the standard IUPAC nomenclature for bicyclic compounds. The hydrochloride salt form indicates that the compound exists as a chloride salt in its crystalline state. This structural feature not only influences its physical properties but also plays a critical role in its potential applications.

Recent studies have highlighted the importance of tetrazolo[1,5-a]pyrimidine derivatives in drug discovery and development. These compounds are known for their ability to act as templates for the synthesis of bioactive molecules with potential therapeutic applications. For instance, researchers have explored the use of these derivatives as inhibitors of various enzymes and receptors involved in disease pathways such as cancer and inflammation.

The synthesis of 4H,5H,6H,7H-1,2,3,tetrazolo[1,a]-pyrimidine hydrochloride typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of appropriate starting materials followed by cyclization to form the bicyclic structure. The hydrochloride salt is often formed during the final purification step to stabilize the compound for storage and further use.

In terms of physical properties,tetrazolo[1,a]-pyrimidine hydrochloride exhibits a melting point range that is consistent with other similar heterocyclic compounds. Its solubility in common organic solvents and water is also an important factor to consider for its application in pharmaceutical formulations or analytical methods such as chromatography.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of tetrazolo[1,a]-pyrimidine derivatives at an unprecedented level of detail. These studies have provided valuable insights into their potential interactions with biological targets such as proteins or nucleic acids.

The pharmacological evaluation of this compound has revealed promising results in preclinical models of diseases such as cancer and neurodegenerative disorders.The ability of tetrazolo[1,a]-pyrimidine derivatives to modulate key signaling pathways makes them attractive candidates for drug development programs targeting these conditions.

In conclusion,4H,tetrazolo[1,a]-pyrimidine hydrochloride stands out as a versatile scaffold for chemical innovation with wide-ranging applications across multiple disciplines within chemistry and biology.Further research into its properties and potential uses will undoubtedly contribute to advancing our understanding of this intriguing compound.